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Compound of Interest

Compound Name:
2-Methoxy-4,5-dihydro-1H-

imidazole-d4

Cat. No.: B561811 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of 2-
Methoxy-4,5-dihydro-1H-imidazole-d4. This deuterated compound is primarily utilized as an

internal standard for analytical purposes. Due to the limited availability of specific experimental

data for the deuterated molecule, this guide also includes information on its non-deuterated

analogue, 2-Methoxy-4,5-dihydro-1H-imidazole (CAS Number: 28118-54-9), as their physical

properties are expected to be very similar.

Core Compound Properties
2-Methoxy-4,5-dihydro-1H-imidazole-d4 is the deuterium-labeled version of 2-Methoxy-4,5-

dihydro-1H-imidazole.[1] The primary application of this isotopically labeled compound is as an

internal standard in quantitative analyses, such as those performed using nuclear magnetic

resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS).[1]

The physical properties of the non-deuterated form, 2-Methoxy-4,5-dihydro-1H-imidazole, are

summarized in the table below. It is important to note that specific quantitative data such as

melting point, boiling point, and solubility are not readily available in the reviewed literature.
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Property Value Source

Chemical Formula C4H8N2O [2][3][4][5]

Molecular Weight 100.12 g/mol [2][3][5]

CAS Number 28118-54-9 [2][3][4][5][6]

Melting Point Not available [7]

Boiling Point Not available [7]

Density Not available [7]

Solubility Not available

Experimental Protocols
A comprehensive search of scientific literature did not yield specific, detailed experimental

protocols for the determination of the physical properties of 2-Methoxy-4,5-dihydro-1H-

imidazole or its deuterated analogue. General methods for determining properties such as

melting point, boiling point, and solubility for organic compounds are widely established and

can be found in standard laboratory manuals and pharmacopeial guidelines.

Signaling Pathways and Experimental Workflows
There is currently no available information in the public domain detailing the involvement of 2-
Methoxy-4,5-dihydro-1H-imidazole-d4 in any specific biological signaling pathways or

established experimental workflows beyond its use as an internal standard. Therefore, the

creation of diagrams to visualize such relationships is not possible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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